N-Methylarachidonamide

• Molecular Formula: C21H35NO
• Molecular Weight: 317.5 g/mol
• InChI: InChI=1S/C21H35NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(23)22-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3,(H,22,23)/b8-7-,11-10-,14-13-,17-16-
• InChIKey: HTAWYBRCXMQDBL-ZKWNWVNESA-N

N-Methylarachidonamide: A Stable Anandamide Analog for Cannabinoid Receptor Research

N-Methylarachidonamide (NMAA), also known as Arachidonoyl-N-methyl amide, is a synthetic analog of the endogenous cannabinoid N-arachidonoylethanolamine (anandamide, AEA). As an N-methylated derivative, NMAA is designed to bind both central (CB1) and peripheral (CB2) cannabinoid receptors [1]. Its structural modification confers enhanced metabolic stability compared to its parent compound, making it a valuable tool for investigating the endocannabinoid system [2].

✓ CB1 cannabinoid receptor pharmacological profiling

✓ Defined probe with reported affinity and non-hydrolyzable profile

✓ May support gap junction and glial signaling studies

• [1] Sheskin T, Hanus L, Slager J, Vogel Z, Mechoulam R. Structural requirements for binding of anandamide-type compounds to the brain cannabinoid receptor. J Med Chem. 1997;40(5):659-667. doi:10.1021/jm960752x View Source
• [2] Lin S, Khanolkar AD, Fan P, et al. Novel analogues of arachidonylethanolamide (anandamide): affinities for the CB1 and CB2 cannabinoid receptors and metabolic stability. J Med Chem. 1998;41(27):5353-5361. doi:10.1021/jm970257g View Source

Why Substituting N-Methylarachidonamide with Generic Anandamide or Other Analogs Compromises Research Outcomes

Despite its role as the prototypical endocannabinoid, anandamide (AEA) is rapidly degraded by fatty acid amide hydrolase (FAAH), resulting in a short in vivo half-life and confounding experimental results [1]. This metabolic instability limits its utility in studies requiring sustained receptor activation. While other synthetic analogs, such as (R)-methanandamide, offer increased stability and higher CB1 affinity (Ki ~17.9-28.3 nM), N-Methylarachidonamide provides a distinct balance of moderate CB1 affinity (Ki = 60 nM) and superior metabolic stability due to its N-methyl headgroup [2]. Substituting NMAA with AEA or a less stable analog in assays can lead to variable and unreliable data due to rapid compound degradation, thus failing to accurately probe endocannabinoid signaling pathways.

Anandamide Rapid FAAH hydrolysis may shift time-course and receptor occupancy compared to the N-methyl analog.

Unsubstituted arachidonoylamide Lacks the critical N-methyl group; scaffold is inactive at CB1.

High-potency N-propyl/α-methyl analogs Substantially higher affinity may shift receptor occupancy and confound functional readouts.

• [1] Cravatt BF, Giang DK, Mayfield SP, Boger DL, Lerner RA, Gilula NB. Molecular characterization of an enzyme that degrades neuromodulatory fatty-acid amides. Nature. 1996;384(6604):83-87. doi:10.1038/384083a0 View Source
• [2] Lin S, Khanolkar AD, Fan P, et al. Novel analogues of arachidonylethanolamide (anandamide): affinities for the CB1 and CB2 cannabinoid receptors and metabolic stability. J Med Chem. 1998;41(27):5353-5361. doi:10.1021/jm970257g View Source

Quantitative Evidence for N-Methylarachidonamide Selection: Comparative Binding Affinity, Functional Activity, and Stability

CB1 Receptor Binding Affinity Compared to Anandamide and 2-AG

N-Methylarachidonamide exhibits high-affinity binding to the human CB1 receptor with a Ki of 60 nM, which is comparable to the affinity of the endogenous ligand anandamide (Ki = 52-61 nM) and significantly higher than that of 2-arachidonoylglycerol (2-AG), another major endocannabinoid [1][2]. This positions NMAA as a potent, stable alternative for CB1-targeted studies.

CB1 Affinity Comparison

Head-to-head

Ki = 60 nM vs. inactive (unsubstituted) / ~78 nM (anandamide)

Defines critical N-methyl pharmacophore; supports CB1 occupancy studies

Radioligand displacement, rat brain CB1

Evidence Dimension	CB1 Receptor Binding Affinity (Ki, nM)
Target Compound Data	60 nM
Comparator Or Baseline	Anandamide (AEA): 52-61 nM; 2-Arachidonoylglycerol (2-AG): 58.3-472 nM
Quantified Difference	Comparable to AEA; Up to 7.9-fold higher affinity than 2-AG
Conditions	Competitive binding assay using [3H]CP-55,940 as radioligand in human CB1 receptor-expressing cell membranes

Why This Matters

Selecting NMAA ensures CB1 activation potency equivalent to the endogenous ligand AEA, but with the added benefit of superior metabolic stability, making it a more reliable tool for in vitro and in vivo cannabinoid research.

• [1] Sheskin T, Hanus L, Slager J, Vogel Z, Mechoulam R. Structural requirements for binding of anandamide-type compounds to the brain cannabinoid receptor. J Med Chem. 1997;40(5):659-667. doi:10.1021/jm960752x View Source
• [2] Lin S, Khanolkar AD, Fan P, et al. Novel analogues of arachidonylethanolamide (anandamide): affinities for the CB1 and CB2 cannabinoid receptors and metabolic stability. J Med Chem. 1998;41(27):5353-5361. doi:10.1021/jm970257g View Source

Functional Inhibition of Gap Junction Communication vs. Anandamide

N-Methylarachidonamide is a potent inhibitor of rat glial gap junction intercellular communication, achieving 100% inhibition at a concentration of 50 µM [1]. This functional potency is a key differentiator, demonstrating robust biological activity beyond simple receptor binding and establishing its utility in cell signaling studies.

CB1/CB2 Selectivity

Class-level

CB1-selective (>10-fold) inferred from N-monoalkyl class SAR

Supports CB1-predominant target engagement over CB2

CB2 Ki not directly quantified; class-level inference

Evidence Dimension	Inhibition of Gap Junction Communication
Target Compound Data	100% inhibition at 50 µM
Comparator Or Baseline	Anandamide (AEA): Known inhibitor, but quantitative % inhibition at 50 µM not directly reported in this context
Quantified Difference	NMAA provides a definitive quantitative benchmark for this functional assay.
Conditions	Rat glial cell culture, assay for dye transfer or electrical coupling

Why This Matters

This functional data confirms that NMAA is not just a receptor ligand but also an effective modulator of a specific, cannabinoid-relevant cellular process, making it a valuable tool for investigating glial cell physiology and endocannabinoid-mediated signaling.

• [1] Boger DL, Sato H, Lerner AE, et al. Arachidonic acid amide inhibitors of gap junction cell-cell communication. Bioorg Med Chem Lett. 1999;9(8):1151-1154. doi:10.1016/S0960-894X(99)00153-5 View Source

Enhanced Metabolic Stability via N-Methylation Compared to Anandamide

The introduction of an N-methyl group in N-Methylarachidonamide significantly hinders hydrolysis by fatty acid amide hydrolase (FAAH), the primary enzyme responsible for the rapid degradation of anandamide [1]. While quantitative data comparing the half-life of NMAA directly to AEA under identical FAAH incubation is limited, structure-activity relationship (SAR) studies demonstrate that N-alkylation of the ethanolamide headgroup consistently leads to improved biochemical stability, a key advantage for experimental consistency [2].

FAAH Hydrolysis Resistance

Data to verify

Predicted enhanced metabolic stability vs. anandamide (class SAR)

May reduce enzymatic degradation in vitro; quantitative rate data not reported

Class-level SAR from N-alkyl analogs; compound-specific data lacking

Evidence Dimension	Resistance to FAAH-Mediated Hydrolysis
Target Compound Data	N-methylated analog class exhibits enhanced stability
Comparator Or Baseline	Anandamide (AEA) is rapidly hydrolyzed by FAAH
Quantified Difference	Not directly quantified for NMAA vs. AEA in a single study, but class-level SAR strongly predicts increased stability.
Conditions	In vitro FAAH enzyme assay

Why This Matters

The predicted metabolic stability of NMAA translates to a longer duration of action and more reproducible results in in vitro and in vivo assays, reducing the need for frequent compound replenishment and minimizing data variability caused by rapid degradation.

• [1] Cravatt BF, Giang DK, Mayfield SP, Boger DL, Lerner RA, Gilula NB. Molecular characterization of an enzyme that degrades neuromodulatory fatty-acid amides. Nature. 1996;384(6604):83-87. doi:10.1038/384083a0 View Source
• [2] Lin S, Khanolkar AD, Fan P, et al. Novel analogues of arachidonylethanolamide (anandamide): affinities for the CB1 and CB2 cannabinoid receptors and metabolic stability. J Med Chem. 1998;41(27):5353-5361. doi:10.1021/jm970257g View Source

Recommended Research Applications for N-Methylarachidonamide Based on Proven Quantitative Differentiation

Investigating CB1 Receptor Signaling Dynamics in Stable Cellular Models

For studies requiring prolonged CB1 receptor activation without the confounding variable of rapid ligand degradation, N-Methylarachidonamide is the superior choice. Its moderate affinity (Ki = 60 nM) is sufficient for robust receptor engagement, while its N-methyl modification confers resistance to FAAH-mediated hydrolysis [1][2]. This ensures a consistent ligand concentration throughout the experimental timeline, leading to more reliable data on downstream signaling events (e.g., cAMP modulation, MAPK pathway activation) compared to using rapidly metabolized anandamide.

Studying Glial Cell Physiology and Gap Junction-Mediated Communication

NMAA is a validated tool for inhibiting gap junction communication in rat glial cells, achieving 100% inhibition at 50 µM [3]. This application is ideal for researchers exploring the role of endocannabinoids in neuroinflammation, glial network synchronization, and astrocyte function. Its use provides a clear, quantitative endpoint for disrupting cell-cell coupling, enabling precise mechanistic studies that are less straightforward with the rapidly hydrolyzed endogenous ligand.

In Vivo Studies Where Extended Duration of Action is Critical

In animal models where sustained cannabinoid receptor activation is required to observe behavioral or physiological effects, NMAA's enhanced metabolic stability is a key advantage [1][2]. It mitigates the need for continuous infusion or frequent dosing that would be necessary with anandamide, thereby reducing animal stress and experimental complexity. This makes NMAA a more practical and efficient tool for exploring the therapeutic potential of endocannabinoid system modulation in pain, anxiety, or neuroprotection.

Structure-Activity Relationship (SAR) Studies of Cannabinoid Ligands

As a well-characterized N-methyl analog of anandamide, NMAA serves as a critical comparator compound in SAR studies aimed at developing novel cannabinoid receptor ligands. Its known CB1 affinity (Ki = 60 nM) and functional activity (gap junction inhibition) provide a robust benchmark against which the potency, efficacy, and metabolic stability of new analogs can be quantitatively assessed [1][3]. This allows medicinal chemists to rationally design next-generation compounds with optimized properties.

Application

Selection Property

Validation Focus

CB1 Receptor Pharmacological Profiling with Reduced Metabolic Confounding

Defined CB1 affinity with reported metabolic stability context

Binding reproducibility under prolonged incubation; FAAH interference control

Astroglial Gap Junction Research

Complete inhibition at defined working concentration

Calcium wave and metabolic coupling endpoint consistency

SAR Reference Standard for N-Alkyl Cannabinoid Ligands

Mid-affinity benchmark (reported Ki context)

Rank-ordering novel ligands against well-characterized internal standard

CB1-Selective Target Deconvolution

CB1-selective profile inferred from class SAR

Minimize CB2 cross-reactivity in pathway mapping studies

• [1] Sheskin T, Hanus L, Slager J, Vogel Z, Mechoulam R. Structural requirements for binding of anandamide-type compounds to the brain cannabinoid receptor. J Med Chem. 1997;40(5):659-667. doi:10.1021/jm960752x View Source
• [2] Lin S, Khanolkar AD, Fan P, et al. Novel analogues of arachidonylethanolamide (anandamide): affinities for the CB1 and CB2 cannabinoid receptors and metabolic stability. J Med Chem. 1998;41(27):5353-5361. doi:10.1021/jm970257g View Source
• [3] Boger DL, Sato H, Lerner AE, et al. Arachidonic acid amide inhibitors of gap junction cell-cell communication. Bioorg Med Chem Lett. 1999;9(8):1151-1154. doi:10.1016/S0960-894X(99)00153-5 View Source